Cas no 2172492-43-0 (3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid)

• Product Name: 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid
• CAS No: 2172492-43-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6389172
• PubChem ID: 165584848
• Update Time: 2025-05-19

3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid
• 3-cyclopropyl-4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}butanoic acid
• 2172492-43-0
• EN300-1529200

• Inchi： 1S/C27H32N2O6/c30-25(29-16-19(15-26(31)32)18-9-10-18)11-13-34-14-12-28-27(33)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,18-19,24H,9-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KZZKXUZNEBHALM-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid

3-Cyclopropyl-4-{3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic Acid (CAS No. 2172492-43-0): An Overview

3-Cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid (CAS No. 2172492-43-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenyl moiety, and an amino acid derivative, which collectively contribute to its potential therapeutic applications.

The cyclopropyl group is a three-carbon cyclic structure that imparts unique chemical and biological properties to the molecule. This group is known for its strain energy, which can influence the conformational flexibility and reactivity of the compound. In the context of medicinal chemistry, cyclopropyl groups are often used to enhance the lipophilicity and metabolic stability of drug candidates, making them more suitable for in vivo applications.

The fluorenyl moiety, specifically the 9H-fluoren-9-yl group, is a common protecting group in peptide synthesis and organic chemistry. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used due to its ease of removal under mild basic conditions and its stability under various reaction conditions. In the structure of 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid, the fluorenyl group plays a crucial role in protecting the amino functionality during synthesis and can be selectively removed to reveal the active amine for further functionalization or conjugation.

The amino acid derivative portion of the molecule, specifically the 3-(2-aminoethoxy)propanamide, is a key functional group that can interact with biological targets such as enzymes or receptors. Amino acid derivatives are fundamental building blocks in peptide and protein chemistry, and their presence in this compound suggests potential applications in areas such as enzyme inhibition or receptor modulation.

Recent research has focused on the potential therapeutic applications of compounds with similar structural features. For instance, studies have shown that compounds containing cyclopropyl groups can exhibit potent antiviral activity against various viral pathogens. Additionally, fluorenyl-based compounds have been explored for their ability to modulate protein-protein interactions, which are critical in many disease processes.

In the context of drug discovery, 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid (CAS No. 2172492-43-0) represents a promising lead compound for further optimization and development. Its unique combination of structural elements provides a robust platform for exploring new therapeutic avenues. For example, researchers have investigated similar compounds for their potential as inhibitors of specific enzymes involved in cancer progression or as modulators of G protein-coupled receptors (GPCRs), which are important targets in drug discovery.

The synthesis of 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid involves several steps, including the formation of the cyclopropyl group, the introduction of the fluorenyl protecting group, and the coupling reactions to form the final product. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and solid-phase peptide synthesis have been employed to achieve high yields and purity levels.

In conclusion, 3-cyclopropyl-4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}butanoic acid (CAS No. 2172492-43-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic applications. Ongoing research in this area is expected to uncover new insights into its mechanisms of action and potential uses in treating various diseases.